Cas no 361478-97-9 (4-[bis(2-methylpropyl)sulfamoyl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-[bis(2-methylpropyl)sulfamoyl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 361478-97-9
• MF: C₂₃H₃₃N₃O₃S₂
• MW: 463.656423330307
• CID: 5778962
• PubChem ID: 4061816
• Update Time: 2025-07-10

4-[bis(2-methylpropyl)sulfamoyl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• SR-01000443362
• HMS600J19
• AKOS024578127
• Oprea1_693980
• 4-(N,N-diisobutylsulfamoyl)-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
• ChemDiv1_004793
• F0463-0279
• SR-01000443362-1
• EU-0006002
• 4-[bis(2-methylpropyl)sulfamoyl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• 361478-97-9
• Benzamide, 4-[[bis(2-methylpropyl)amino]sulfonyl]-N-(4,5,6,7-tetrahydro-6-methyl-2-benzothiazolyl)-

• Inchi： 1S/C23H33N3O3S2/c1-15(2)13-26(14-16(3)4)31(28,29)19-9-7-18(8-10-19)22(27)25-23-24-20-11-6-17(5)12-21(20)30-23/h7-10,15-17H,6,11-14H2,1-5H3,(H,24,25,27)
• InChI Key： NKNBQVLBHUQBGR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3=C(CC(C)CC3)S2)=O)=CC=1)(N(CC(C)C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 463.19633427g/mol
• Monoisotopic Mass: 463.19633427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 116Ų

Additional information on 4-[bis(2-methylpropyl)sulfamoyl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

Professional Introduction to Compound with CAS No. 361478-97-9 and Product Name: 4-[bis(2-methylpropyl)sulfamoyl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

The compound with the CAS number 361478-97-9 and the product name 4-[bis(2-methylpropyl)sulfamoyl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a benzamide moiety linked to a tetrahydro-1,3-benzothiazole ring system, further modified by bis(2-methylpropyl)sulfamoyl groups. Such a configuration suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives due to their diverse biological activities. The presence of the bis(2-methylpropyl)sulfamoyl group in this compound introduces steric and electronic properties that could modulate its binding affinity to various enzymes and receptors. This feature is particularly relevant in the context of drug design, where precise control over molecular interactions is crucial for achieving desired pharmacological effects.

The tetrahydro-1,3-benzothiazole scaffold is another key structural element that contributes to the compound's potential biological relevance. This heterocyclic system is known for its presence in several bioactive molecules, including antimicrobial and anti-inflammatory agents. The incorporation of a 6-methyl substituent further enhances the complexity of the molecule, potentially influencing its metabolic stability and bioavailability. These structural characteristics make this compound an intriguing subject for further pharmacokinetic and pharmacodynamic studies.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. By leveraging techniques such as molecular docking and quantum mechanical calculations, researchers can gain insights into how this compound might interact with biological targets. Preliminary simulations suggest that the benzamide moiety could engage in hydrogen bonding with polar residues in protein binding pockets, while the tetrahydro-1,3-benzothiazole ring system might interact through hydrophobic interactions or π-stacking effects. These findings are consistent with the observed activities of related sulfonamide derivatives.

The synthesis of this compound presents an interesting challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step reactions that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes. For instance, transition metal-catalyzed cross-coupling reactions have been successfully employed to construct key carbon-carbon bonds in the molecule. Such advancements not only improve efficiency but also reduce waste, aligning with modern green chemistry principles.

From a therapeutic perspective, this compound holds promise for addressing various medical conditions. The sulfonamide moiety is well-known for its antimicrobial properties, which could be beneficial in developing new antibiotics or antifungal agents. Additionally, the benzamide group has been associated with anti-inflammatory and analgesic activities. The combination of these features with the tetrahydro-1,3-benzothiazole scaffold suggests potential applications in treating inflammatory diseases or neurological disorders. Further preclinical studies are warranted to validate these hypotheses.

Regulatory considerations play a critical role in advancing any pharmaceutical candidate from discovery to market approval. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards. Moreover, toxicological assessments are essential to evaluate potential side effects before human trials can commence. Recent regulatory guidelines emphasize the importance of integrating computational toxicology tools early in the drug development process. These tools can predict toxicity profiles based on molecular structure data, thereby reducing the need for extensive animal testing.

The economic impact of developing novel pharmaceuticals cannot be overstated. Investment in research and development (R&D) not only drives scientific progress but also creates job opportunities across multiple sectors. Companies specializing in fine chemicals often collaborate with biotech firms to produce high-value intermediates like this compound on an industrial scale. Such partnerships foster innovation while ensuring that promising candidates reach patients who need them most.

Future directions for research on this compound include exploring its mechanism of action at a molecular level. Techniques such as X-ray crystallography can provide high-resolution structures of protein-ligand complexes formed by this molecule or its analogs. Additionally, exploring derivatives by modifying substituents like bis(2-methylpropyl) could reveal new pharmacophores without compromising efficacy but improving safety profiles through reduced toxicity or better selectivity against off-target proteins.

In conclusion,4-[bis(2-methylpropyl)sulfamoyl]-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide (CAS No: 361478-97-9) represents a compelling example of how structural innovation can lead to novel therapeutic agents worthy of further exploration within pharmaceutical chemistry circles worldwide.